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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzaldehyde

Cat. No.: B147074 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-4-hydroxybenzaldehyde
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring a secure laboratory environment and the integrity of

experimental outcomes. This guide provides immediate, essential safety protocols and

logistical plans for the use of 2-Chloro-4-hydroxybenzaldehyde.

Chemical Identifier:

CAS Number: 56962-11-9

Molecular Formula: C₇H₅ClO₂

Molecular Weight: 156.57 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-4-hydroxybenzaldehyde is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory to minimize exposure

and ensure personal safety.
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PPE Category Recommended Equipment Specification

Eye and Face Protection Safety Goggles

Tight-sealing safety goggles

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection Protective Gloves and Clothing

Chemically resistant gloves

and appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Dust Mask or Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator or a dust mask (type

N95, US) should be used

when dust is generated or if

exposure limits are exceeded.

[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Chloro-4-hydroxybenzaldehyde is crucial for minimizing

risk. The following workflow outlines the procedural steps for safe handling from preparation to

cleanup.
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Preparation Phase Handling Phase Cleanup & Storage Phase Spill & Emergency Procedures

Preparation

Handling

Proceed with caution

Cleanup & Storage

After use Spill & Emergency

In case of accident

After containment

Ensure engineering controls are operational (fume hood, ventilation)

Verify availability of eyewash stations and safety showers

Don appropriate PPE

Use only in a well-ventilated area or outdoors

Avoid breathing dust, fumes, or vapors

Prevent contact with skin and eyes

Avoid dust formation

Wash hands and any exposed skin thoroughly after handling

Take off contaminated clothing and wash before reuse

Store in a tightly closed container in a dry, cool, and well-ventilated place

Store locked up and under an inert atmosphere as it is air sensitive

Evacuate unnecessary personnel

Ensure adequate ventilation

Sweep or shovel spills into a suitable container for disposal

Avoid generating dust
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Figure 1. Step-by-step workflow for the safe handling of 2-Chloro-4-hydroxybenzaldehyde.

First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.

Get medical attention if symptoms occur.[1]
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Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[1]

Disposal Plan
Proper disposal of 2-Chloro-4-hydroxybenzaldehyde and its containers is essential to

prevent environmental contamination and comply with regulations.

Disposal of Unused Material and Contaminated PPE:

Dispose of contents and container to an approved waste disposal plant.[1][3]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Consult local, regional, and national hazardous waste regulations for complete and accurate

classification and disposal procedures.[1]

Spill Cleanup Waste:

For spills, sweep up the material and place it into a suitable, closed container for disposal.[1]

The following decision tree illustrates the general disposal pathway.
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Chemical Waste Generated

Classify waste according to local, regional, and national regulations

Hazardous Waste

Is it hazardous?

Non-Hazardous Waste

Is it non-hazardous?

Dispose of at an approved waste disposal plant Consult EHS for specific guidance
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Figure 2. Decision tree for the disposal of 2-Chloro-4-hydroxybenzaldehyde waste.

By adhering to these safety and handling protocols, laboratory professionals can mitigate the

risks associated with 2-Chloro-4-hydroxybenzaldehyde, fostering a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-4-
hydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147074#personal-protective-equipment-for-handling-
2-chloro-4-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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